Cas no 1805884-82-5 (2-Fluoro-6-methylthio-1H-benzimidazole)

• Product Name: 2-Fluoro-6-methylthio-1H-benzimidazole
• CAS No: 1805884-82-5
• MF: C₈H₇FN₂S
• MW: 182.217983484268
• CID: 4826175
• Update Time: 2025-10-29

2-Fluoro-6-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methylthio-1H-benzimidazole

• Inchi： 1S/C8H7FN2S/c1-12-5-2-3-6-7(4-5)11-8(9)10-6/h2-4H,1H3,(H,10,11)
• InChI Key： NHJAOTMHUCUPNB-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)NC(=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.5
• Topological Polar Surface Area: 54

Additional information on 2-Fluoro-6-methylthio-1H-benzimidazole

Comprehensive Overview of 2-Fluoro-6-methylthio-1H-benzimidazole (CAS No. 1805884-82-5): Properties, Applications, and Industry Insights

2-Fluoro-6-methylthio-1H-benzimidazole (CAS No. 1805884-82-5) is a fluorinated benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's benzimidazole core, combined with fluorine and methylthio substituents, imparts distinct electronic and steric properties, making it a valuable intermediate in drug discovery. Researchers frequently search for "benzimidazole derivatives in medicinal chemistry" or "fluoro-substituted heterocycles," reflecting the growing interest in tailored heterocyclic compounds for targeted therapies.

In recent years, the demand for fluorinated bioactive molecules has surged, driven by their enhanced metabolic stability and membrane permeability. 2-Fluoro-6-methylthio-1H-benzimidazole exemplifies this trend, with potential applications in kinase inhibition and antimicrobial agents. Industry reports highlight queries like "role of fluorine in drug design" and "methylthio group effects on bioavailability," underscoring the compound's relevance in modern structure-activity relationship (SAR) studies. Its CAS No. 1805884-82-5 serves as a critical identifier for regulatory and procurement purposes.

The synthesis of 2-Fluoro-6-methylthio-1H-benzimidazole typically involves multi-step reactions, including cyclization and selective fluorination. Optimizing yield and purity remains a focal point, as evidenced by searches for "high-purity benzimidazole synthesis" and "green chemistry approaches for fluorination." Environmental sustainability in chemical production aligns with global initiatives, positioning this compound as a candidate for eco-friendly synthetic routes. Analytical techniques such as HPLC and NMR are essential for characterizing its molecular structure and ensuring batch consistency.

Beyond pharmaceuticals, 2-Fluoro-6-methylthio-1H-benzimidazole finds exploratory uses in material science, particularly in organic electronic materials. Its electron-withdrawing fluorine and sulfur-containing moiety contribute to tunable optoelectronic properties, addressing queries like "benzimidazoles in OLEDs" or "heterocycles for conductive polymers." This dual applicability in life sciences and advanced materials amplifies its commercial appeal.

Regulatory compliance and safety data for CAS No. 1805884-82-5 are meticulously documented to meet REACH and FDA guidelines. Stakeholders often seek "benzimidazole toxicity profiles" and "handling protocols for fluorinated compounds," emphasizing the need for transparent information. As research progresses, 2-Fluoro-6-methylthio-1H-benzimidazole continues to inspire innovation across disciplines, solidifying its status as a versatile building block in synthetic chemistry.